Gas-chromatographic study of methylstyrenes in the light-oil fraction of coal distillate using selective hydrogenation
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9800500441
Abstract
Catalytic hydrogenation of aromatic olefins, such as styrene, α- and β-methyl-styrene, o-, m- and p-methylstyrene and indene, in light oil was carried out by a selective method, the aromatic rings being kept intact. Gas chromatotography was employed to identify the starting materials and the products.
The chromatograms of hydrogenated and non-hydrogenated samples obtained under identical conditions were compared. The qualitative and quantitative determinations of the compounds of interest were based on the shifts of the peaks after the hydrogenation process and calculation of peak areas (e.g., the shift on converting α-methylstyrene into cumene).
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